Cas no 2228739-16-8 (1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethane-1,2-diol)

• Product Name: 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethane-1,2-diol
• CAS No: 2228739-16-8
• MF: C₇H₉F₃N₂O₂
• MW: 210.153772115707
• CID: 6083576
• PubChem ID: 165969154
• Update Time: 2025-05-25

1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethane-1,2-diol
• 2228739-16-8
• EN300-1963110
• 1-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]ethane-1,2-diol

• Inchi： 1S/C7H9F3N2O2/c1-12-4(5(14)3-13)2-6(11-12)7(8,9)10/h2,5,13-14H,3H2,1H3
• InChI Key： LVKDFNOAYSQTHP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CO)O)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 210.06161202g/mol
• Monoisotopic Mass: 210.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 58.3Ų

Additional information on 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethane-1,2-diol

Recent Advances in the Study of 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethane-1,2-diol (CAS: 2228739-16-8)

The compound 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethane-1,2-diol (CAS: 2228739-16-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl and pyrazole moieties are particularly noteworthy, as they contribute to enhanced metabolic stability and binding affinity in target proteins. Researchers have successfully employed 2228739-16-8 in the development of kinase inhibitors, demonstrating its versatility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's potential as a building block for anti-inflammatory agents. The research team utilized a structure-activity relationship (SAR) approach to modify the diol functionality, resulting in derivatives with improved selectivity for COX-2 inhibition. These findings suggest promising applications in the treatment of chronic inflammatory conditions.

In the realm of anticancer research, preliminary in vitro studies have shown that derivatives of 2228739-16-8 exhibit potent activity against various cancer cell lines, particularly those with upregulated PI3K/AKT/mTOR signaling pathways. The compound's ability to modulate these critical pathways while maintaining favorable pharmacokinetic properties makes it an attractive scaffold for further optimization.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to produce 1-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylethane-1,2-diol with higher yields and purity. A 2024 publication in Organic Process Research & Development described a novel catalytic asymmetric synthesis method that significantly improves the enantiomeric excess of the desired product, addressing previous challenges in stereochemical control.

Ongoing research is investigating the compound's potential in central nervous system (CNS) drug development, with particular interest in its blood-brain barrier permeability characteristics. Early preclinical data suggest that appropriately modified derivatives may have applications in neurodegenerative disorders, though further validation is required.

As the understanding of 2228739-16-8's pharmacological profile continues to evolve, it is becoming increasingly clear that this compound represents a valuable tool for drug discovery. Future research directions likely will focus on expanding its therapeutic applications, optimizing its drug-like properties, and exploring novel synthetic methodologies to access structurally diverse analogs.